![molecular formula C10H14N2O2 B2360045 tert-Butyl 5-aminopicolinate CAS No. 1512138-42-9](/img/structure/B2360045.png)
tert-Butyl 5-aminopicolinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl 5-aminopicolinate” is a chemical compound with the molecular formula C10H14N2O2 . It is used in various chemical reactions and has specific physical and chemical properties that make it useful in different applications .
Synthesis Analysis
The synthesis of tert-butyl esters, such as this compound, can be achieved from protected amino acids and tert-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents . This method affords tert-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions .Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The exact structure can be determined using various spectroscopic techniques.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 194.23 . More specific physical and chemical properties such as melting point, boiling point, and solubility can be determined through experimental methods .Scientific Research Applications
Antimalarial Drug Development
N-tert-Butyl isoquine (GSK369796) is a 4-aminoquinoline drug candidate that was developed as part of a public-private partnership. It was designed based on a variety of considerations including chemical structure, toxicology, pharmacokinetics, and pharmacodynamics. The molecule was chosen for its excellent activity against Plasmodium falciparum in vitro and in vivo against rodent malaria parasites. This research represents a significant contribution to the field of antimalarial drug development, with the molecule proceeding to the first human trials based on a full industry-standard preclinical development program. The molecule’s optimized chemistry allows for its synthesis from cheap and readily available starting materials in a two-step procedure, making it a promising candidate for affordable and effective antimalarial treatment in the 21st century (O’Neill et al., 2009).
NMR Tagging in Protein Research
O-tert-Butyltyrosine (Tby) is an unnatural amino acid that can be incorporated into proteins and presents a notable NMR tag. It can be observed in one-dimensional (1)H NMR spectra without the need for isotope labeling. The tert-butyl group of Tby provides a distinct, narrow signal in the NMR spectrum, making it valuable for protein research. This method's potential was demonstrated by identifying resonances in the Bacillus stearothermophilus DnaB hexamer, revealing its preferred symmetry in solution. Moreover, this approach enabled the quantitative measurement of submicromolar dissociation constants of ligand-protein complexes, such as the complex between glutamate and the Escherichia coli aspartate/glutamate binding protein. This methodology allows for the measurement of dissociation constants using less concentrated protein solutions than typically required, broadening the range of Kd values that can be studied via NMR (Chen et al., 2015).
Chemical Synthesis and Catalysis
tert-Butyl 5-aminopicolinate and its derivatives are also integral in various chemical synthesis and catalytic processes. They are used in the preparation of complex molecules and in facilitating reactions such as Diels-Alder reactions, cycloadditions, and catalytic epoxidation of olefins. These applications are vital in the synthesis of complex organic molecules, including pharmaceuticals, and in understanding and controlling the reactivity and selectivity of chemical reactions (Padwa et al., 2003), (Wong et al., 2010).
Pharmaceutical Research
In pharmaceutical research, this compound derivatives are studied for their potential pharmacological activities. For instance, derivatives of 2-amino-4,6-di-tert-butylphenol are investigated for their antiviral properties, radical regulatory activity, and immunomodulatory activity. Understanding these properties is crucial for the development of new drugs and for enhancing the efficacy and safety of existing treatments (Nizheharodava et al., 2020).
Future Directions
The future directions for “tert-Butyl 5-aminopicolinate” could involve further exploration of its synthesis, properties, and potential applications. For instance, the development of safer and more efficient synthesis methods , detailed characterization of its physical and chemical properties , and exploration of its potential uses in various chemical reactions could be areas of future research.
Properties
IUPAC Name |
tert-butyl 5-aminopyridine-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-10(2,3)14-9(13)8-5-4-7(11)6-12-8/h4-6H,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSCZHASNLNXMGE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=NC=C(C=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.